Cas no 861211-61-2 (3-(3-Chlorophenyl)-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-propanol)

• Product Name: 3-(3-Chlorophenyl)-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-propanol
• CAS No: 861211-61-2
• MF: C₁₅H₁₈ClNO
• MW: 263.762523174286
• CID: 5014823
• Update Time: 2025-06-25

3-(3-Chlorophenyl)-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-propanol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-propanol
• 3-(3-chlorophenyl)-3-(2,5-dimethyl-1H-pyrrol-1-yl)propan-1-ol
• 3-(3-Chlorophenyl)-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-propanol

• Inchi： 1S/C15H18ClNO/c1-11-6-7-12(2)17(11)15(8-9-18)13-4-3-5-14(16)10-13/h3-7,10,15,18H,8-9H2,1-2H3
• InChI Key： XSVVXIYJPGSYIQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(CCO)N1C(C)=CC=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 3.4
• Topological Polar Surface Area: 25.2

Additional information on 3-(3-Chlorophenyl)-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-propanol

Chemical Profile: CAS No. 861211-61-2 - 3-(3-Chlorophenyl)-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-propanol

The compound with CAS No. 861211-61-2, commonly referred to as 3-(3-Chlorophenyl)-3-(2,5-dimethyl-1H-pyrrol-1-yl)-1-propanol, is a complex organic molecule with a unique structure that has garnered attention in both academic and industrial research. This compound belongs to the class of heterocyclic alcohols and is characterized by its combination of a chlorophenyl group, a pyrrole ring, and a propanol chain. Its molecular formula is C₁₄H₂₀ClN₂O, and it has a molecular weight of approximately 277.79 g/mol.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the chlorophenyl derivative. Recent studies have explored the use of catalytic cross-coupling reactions to enhance the efficiency of this step. The pyrrole ring is then introduced via a nucleophilic substitution or condensation reaction, depending on the specific pathway chosen. The final step involves the introduction of the propanol group, which can be achieved through hydroxylation or reduction reactions.

One of the most significant aspects of this compound is its potential application in pharmaceutical research. The presence of the chlorophenyl group and the pyrrole ring suggests that it may exhibit bioactivity against various enzymes or receptors. Recent in vitro studies have demonstrated that this compound shows moderate inhibitory activity against certain kinases, making it a promising lead for drug development.

In addition to its pharmaceutical applications, this compound has also been investigated for its role in materials science. The unique combination of functional groups in this molecule allows for potential use in polymer synthesis or as a precursor for advanced materials. Researchers have explored its ability to act as a building block for self-healing polymers, where the propanol group can participate in dynamic covalent bonds.

The physical properties of CAS No. 861211-61-2 are also noteworthy. It has a melting point of approximately 78°C and a boiling point around 345°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol is moderate, which facilitates its handling in laboratory settings. The compound is stable under normal storage conditions but should be protected from prolonged exposure to light and moisture to prevent degradation.

From an environmental perspective, recent studies have focused on the biodegradation potential of this compound. Initial findings suggest that it undergoes slow aerobic degradation under controlled conditions, but further research is needed to assess its long-term impact on ecosystems.

In terms of safety data, this compound exhibits low acute toxicity when administered orally or dermally in experimental animals. However, prolonged exposure may cause irritation to the eyes and skin. Proper handling procedures should be followed to ensure workplace safety.

In conclusion, CAS No. 861211-61-2 - 3-(3-Chlorophenyl)-3-(2,5-dimethyl-1H-pyrrol-1-yl)-propanol is a versatile compound with promising applications across multiple fields. Its unique structure and functional groups make it an attractive target for further research and development.